Cas no 89786-54-9 (Thiazolo[4,5-c]pyridin-2-amine)

• Product Name: Thiazolo[4,5-c]pyridin-2-amine
• CAS No: 89786-54-9
• MF: C₆H₅N₃S
• MW: 151.188998937607
• MDL: MFCD08234813
• CID: 712290
• PubChem ID: 14252938
• Update Time: 2025-05-20

Thiazolo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridin-2-amine
• [1,3]thiazolo[4,5-c]pyridin-2-amine
• 2-Aminothiazolo[4,5-c]pyridine
• Thiazolo[4,5-c]pyridine, 2-amino- (6CI)
• 2H,3H-[1,3]Thiazolo[4,5-c]pyridin-2-imine
• AKOS009547566
• SS-3062
• DB-050751
• MFCD08234813
• Z425813626
• SCHEMBL1977093
• CS-0054541
• EN300-42292
• OSHXRTVCVNSLPD-UHFFFAOYSA-N
• DTXSID20558058
• 89786-54-9
• P10566
• thiazolo[4,5-c]pyridine-2-ylamine
• MB05751

• MDL： MFCD08234813
• Inchi： 1S/C6H5N3S/c7-6-9-4-3-8-2-1-5(4)10-6/h1-3H,(H2,7,9)
• InChI Key： OSHXRTVCVNSLPD-UHFFFAOYSA-N
• SMILES： N1C=C2C(SC(N)=N2)=CC=1

Computed Properties

• Exact Mass: 151.02000
• Monoisotopic Mass: 151.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.485
• Melting Point: 296 ºC (dec.)
• Boiling Point: 350.3±34.0 °C at 760 mmHg
• Flash Point: 165.7±25.7 °C
• Refractive Index: 1.785
• PSA: 80.04000
• LogP: 1.85470
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Thiazolo[4,5-c]pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Thiazolo[4,5-c]pyridin-2-amine

Thiazolo[4,5-c]pyridin-2-amine: A Comprehensive Overview

The compound with CAS No 89786-54-9, commonly referred to as Thiazolo[4,5-c]pyridin-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of thiazolopyridine derivatives, which are known for their unique structural features and diverse biological activities. The thiazolo[4,5-c]pyridine core structure is characterized by a fused thiazole and pyridine ring system, which contributes to its exceptional chemical stability and reactivity.

Recent studies have highlighted the potential of Thiazolo[4,5-c]pyridin-2-amine as a promising candidate in drug discovery. Researchers have explored its role as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with key enzymes involved in oxidative stress and inflammation has been extensively documented in peer-reviewed journals, underscoring its potential therapeutic applications.

The synthesis of Thiazolo[4,5-c]pyridin-2-amine involves a multi-step process that typically begins with the preparation of the thiazole ring followed by its fusion with a pyridine moiety. This process often requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability for potential commercial applications.

In terms of pharmacokinetics, Thiazolo[4,5-c]pyridin-2-amine exhibits favorable absorption and bioavailability profiles in preclinical models. Studies conducted in rodents have demonstrated that the compound can cross the blood-brain barrier effectively, making it a strong candidate for treating central nervous system disorders. Additionally, its low toxicity profile in acute and chronic toxicity studies further supports its suitability for therapeutic use.

One of the most exciting developments involving Thiazolo[4,5-c]pyridin-2-amine is its application in the development of novel antioxidant agents. Given its ability to scavenge free radicals and inhibit lipid peroxidation, this compound has shown promise in mitigating oxidative stress-related conditions such as cardiovascular diseases and age-related macular degeneration. Researchers are currently exploring its potential as a dietary supplement or functional food ingredient.

Moreover, Thiazolo[4,5-c]pyridin-2-amine has been investigated for its role in modulating cellular energy metabolism. Preclinical data suggest that it may enhance mitochondrial function and improve ATP production, which could be beneficial for patients with metabolic disorders such as type 2 diabetes. These findings have sparked interest in exploring its application in metabolic disease therapeutics.

In conclusion, Thiazolo[4,5-c]pyridin-2-amine (CAS No 89786-54-9) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing medical science.